Cas no 2229589-35-7 ({3-(dimethylamino)methylphenyl}methanesulfonyl fluoride)

• Product Name: {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride
• CAS No: 2229589-35-7
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• CID: 5963844
• PubChem ID: 165870265
• Update Time: 2025-10-31

{3-(dimethylamino)methylphenyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride
• EN300-1987022
• 2229589-35-7
• {3-[(dimethylamino)methyl]phenyl}methanesulfonyl fluoride

• Inchi： 1S/C10H14FNO2S/c1-12(2)7-9-4-3-5-10(6-9)8-15(11,13)14/h3-6H,7-8H2,1-2H3
• InChI Key： JRKNMJZXSXPVOG-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CC(=C1)CN(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 231.07292802g/mol
• Monoisotopic Mass: 231.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Additional information on {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride

Comprehensive Analysis of {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride (CAS No. 2229589-35-7)

In the rapidly evolving field of chemical research, {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride (CAS No. 2229589-35-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its methanesulfonyl fluoride derivative name, is a subject of interest for researchers exploring enzyme inhibition, bioconjugation, and proteomics. Its dimethylamino and phenyl moieties contribute to its reactivity, making it a valuable tool in chemical biology and drug discovery.

The molecular structure of {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride features a methanesulfonyl fluoride group, which is known for its ability to act as a covalent modifier of serine residues in proteins. This characteristic aligns with current trends in targeted covalent inhibitors, a hot topic in pharmaceutical research. Researchers are particularly interested in how this compound can be leveraged for activity-based protein profiling (ABPP), a technique widely discussed in proteomics and biomarker discovery.

One of the most frequently searched questions in chemical databases and AI-driven research tools revolves around the synthetic routes and stability of {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride. Studies indicate that this compound exhibits moderate stability under controlled conditions, making it suitable for laboratory use. Its solubility in organic solvents like DMSO and acetonitrile further enhances its utility in high-throughput screening assays, a key focus area for drug development teams.

From a mechanistic perspective, the methanesulfonyl fluoride group in this compound reacts selectively with serine hydrolases, a class of enzymes implicated in numerous disease pathways. This specificity has led to its inclusion in studies exploring neurodegenerative diseases and cancer therapeutics, topics that dominate biomedical research discussions. Notably, the dimethylamino substituent may influence the compound's cell permeability, a critical factor in central nervous system (CNS) drug design.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride. This aligns with the growing demand for environmentally benign chemical processes, a trend reflected in scientific publications and patent filings. The compound's potential as a biocompatible probe also resonates with the increasing focus on precision medicine and personalized therapeutics.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride. These methods are frequently searched by quality control specialists and process chemists, highlighting the compound's relevance in industrial applications. Additionally, its storage conditions and handling protocols are topics of interest for laboratory safety forums.

As the scientific community continues to explore covalent drug discovery, {3-(dimethylamino)methylphenyl}methanesulfonyl fluoride stands out as a versatile chemical probe. Its applications span from basic research to translational medicine, addressing pressing questions in enzyme mechanism studies and therapeutic target validation. With ongoing advancements in structural biology and computational chemistry, this compound is poised to play a pivotal role in future biopharmaceutical innovations.